Cas no 1347815-16-0 (3,5-Dichloro-2,6-difluoro-4-methylpyridine)

• Product Name: 3,5-Dichloro-2,6-difluoro-4-methylpyridine
• CAS No: 1347815-16-0
• MF: C₆H₃Cl₂F₂N
• MW: 197.997526407242
• CID: 3042144
• PubChem ID: 54345490
• Update Time: 2025-06-08

3,5-Dichloro-2,6-difluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,6-difluoro-4-methylpyridine
• 1347815-16-0
• 3,5-Difluoro-2,6-difluoro-4-picoline

• Inchi： 1S/C6H3Cl2F2N/c1-2-3(7)5(9)11-6(10)4(2)8/h1H3
• InChI Key： AEQZLGOQOKWZJK-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=C(Cl)C(C)=C1Cl

Computed Properties

• Exact Mass: 196.9610608g/mol
• Monoisotopic Mass: 196.9610608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Introduction to 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS No. 1347815-16-0)

3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS No. 1347815-16-0) is a highly specialized compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes chlorine and fluorine substituents on a pyridine ring, along with a methyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 3,5-Dichloro-2,6-difluoro-4-methylpyridine is C₇H₃Cl₂F₂N, and its molecular weight is approximately 208.00 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including halogenation and substitution processes. Its high reactivity and stability make it an ideal candidate for further derivatization and functionalization in complex organic synthesis.

In recent years, 3,5-Dichloro-2,6-difluoro-4-methylpyridine has been extensively studied for its potential applications in the development of novel pharmaceuticals. One notable area of research involves its use as a building block in the synthesis of antiviral agents. Studies have shown that compounds derived from 3,5-Dichloro-2,6-difluoro-4-methylpyridine exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. This has sparked interest in exploring its potential as a lead compound for the development of new antiviral drugs.

Beyond antiviral applications, 3,5-Dichloro-2,6-difluoro-4-methylpyridine has also shown promise in the field of oncology. Research has demonstrated that certain derivatives of this compound possess significant anticancer properties, particularly against breast and lung cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways that are critical for cancer cell proliferation and survival. These findings have opened up new avenues for the development of targeted cancer therapies using 3,5-Dichloro-2,6-difluoro-4-methylpyridine-based compounds.

In addition to its pharmaceutical applications, 3,5-Dichloro-2,6-difluoro-4-methylpyridine has also found utility in the agrochemical industry. It serves as an intermediate in the synthesis of various herbicides and fungicides that are used to protect crops from pests and diseases. The high efficacy and low environmental impact of these agrochemicals make them attractive options for sustainable agricultural practices.

The physical properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, such as its melting point (approximately 70°C) and boiling point (approximately 180°C), contribute to its stability under various reaction conditions. This stability is crucial for maintaining the integrity of the compound during synthesis and storage. Furthermore, its solubility in common organic solvents like dichloromethane and dimethylformamide facilitates its use in a wide range of chemical reactions.

The safety profile of 3,5-Dichloro-2,6-difluoro-4-methylpyridine is another important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safe use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks.

In conclusion, 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS No. 1347815-16-0) is a versatile compound with a wide range of potential applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing medical treatments and agricultural practices.